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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of modern experimental techniques used to

measure the half-life of Indium-115 (¹¹⁵In), a primordial radionuclide with an exceptionally long

decay time. The accurate determination of its half-life is crucial for various applications,

including geological dating and nuclear physics research. This document details the

experimental protocols of two prominent methods, presents the quantitative results in a

structured format, and visualizes the experimental workflows for enhanced clarity.

Quantitative Data Summary
The half-life of Indium-115 has been measured using various techniques over the years, with

recent advancements leading to more precise values. The following table summarizes the key

quantitative data from two state-of-the-art experimental approaches.
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Experimental
Method

Measured Half-Life
(x 10¹⁴ years)

Uncertainty (x 10¹⁴
years)

Key
Instrumentation

Cryogenic Calorimetry 5.26 ± 0.06

Indium Iodide (InI)

crystal, Neutron

Transmutation Doped

(NTD) Germanium

Thermistor

HPGe Gamma

Spectrometry
4.41 ± 0.25

High-Purity

Germanium (HPGe)

Detectors

Experimental Protocols
Cryogenic Calorimetry (ACCESS Project)
This method offers high precision by detecting the minute amount of heat released during the

beta decay of ¹¹⁵In.

Experimental Setup:

Detector: A high-purity Indium Iodide (InI) crystal serves as both the source of ¹¹⁵In and the

absorber for the decay energy.

Sensor: A Neutron Transmutation Doped (NTD) Germanium thermistor is coupled to the InI

crystal. This highly sensitive thermometer measures the small temperature rise caused by

the energy deposited from a single decay event.

Cryogenics: The detector assembly is cooled to temperatures near absolute zero, typically

around 16 millikelvin (mK), using a dilution refrigerator. This extreme cooling minimizes

thermal noise, allowing for the detection of very small energy depositions.

Shielding: The entire setup is housed within extensive shielding to reduce background

radiation from cosmic rays and environmental radioactivity.

Methodology:
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Crystal Growth: A high-purity InI crystal is synthesized.

Detector Assembly: The NTD thermistor is attached to the crystal.

Cooling: The detector is cooled down to its operating temperature of approximately 16 mK.

Data Acquisition: The thermistor continuously monitors the temperature of the InI crystal.

When a ¹¹⁵In nucleus undergoes beta decay, the emitted electron and neutrino carry away

the decay energy. The electron's energy is deposited within the crystal, causing a tiny,

measurable temperature pulse. The height of this pulse is proportional to the deposited

energy.

Energy Spectrum Analysis: The recorded temperature pulses are converted into an energy

spectrum. This spectrum of the emitted electrons is then analyzed.

Background Subtraction: Sophisticated background models and simulations are used to

subtract signals from other radioactive sources and environmental background.

Half-Life Calculation: The half-life is determined by fitting the measured beta spectrum to

theoretical models of the ¹¹⁵In decay. The rate of decay events for a known number of ¹¹⁵In

atoms in the crystal directly yields the half-life.[1][2][3]

High-Purity Germanium (HPGe) Gamma Spectrometry
This technique measures the half-life by detecting the gamma rays emitted in a rare decay

branch of ¹¹⁵In.

Experimental Setup:

Source: A sample of metallic Indium with a precisely known mass and isotopic composition.

Detector: An array of High-Purity Germanium (HPGe) detectors is used. HPGe detectors

offer excellent energy resolution, which is crucial for distinguishing the specific gamma-ray

peak of interest from background radiation.

Shielding: The detectors and the Indium sample are placed within a low-background shield,

often located in an underground laboratory to minimize cosmic-ray interference.[4]
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Methodology:

Sample Preparation: A well-characterized Indium sample is prepared.

Detector Setup and Calibration: The HPGe detectors are arranged around the sample to

maximize the detection efficiency. The detectors are calibrated using standard radioactive

sources with well-known gamma-ray energies and intensities.

Data Acquisition: The detectors measure the gamma-ray spectrum from the Indium sample

over an extended period. Indium-115 can decay to an excited state of Tin-115 (¹¹⁵Sn), which

then promptly de-excites by emitting a gamma ray with a characteristic energy of 497.3 keV.

[4]

Spectrum Analysis: The acquired spectrum is analyzed to identify and quantify the 497.3 keV

gamma-ray peak. The net area of this peak, after subtracting the background continuum, is

determined.

Activity Calculation: The activity (A) of the sample for this specific decay branch is calculated

using the following formula: A = N / (ε * t * Iγ) where:

N is the net number of counts in the gamma peak.

ε is the detection efficiency at 497.3 keV.

t is the measurement time.

Iγ is the branching ratio for the emission of the 497.3 keV gamma ray.

Half-Life Determination: The total half-life (T½) is then calculated from the activity, the

number of ¹¹⁵In atoms in the sample (N_In115), and the decay constant (λ) using the

fundamental radioactive decay equations: A = λ * N_In115 T½ = ln(2) / λ
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Experimental Setup Measurement & Analysis Result

Indium Iodide Crystal Beta Decay Event

NTD Thermistor

Temperature Pulse Detection

Dilution Refrigerator (~16 mK)

Energy Spectrum Generation Background Subtraction Spectral Shape Fitting Half-Life Calculation

Click to download full resolution via product page

Caption: Workflow for ¹¹⁵In half-life measurement using cryogenic calorimetry.

Experimental Setup Measurement & Analysis Result
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Caption: Workflow for ¹¹⁵In half-life measurement using HPGe gamma spectrometry.
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Measurement Methods for ¹¹⁵In Half-Life

Detection Principle Key Advantages

Cryogenic Calorimetry

Decay Heat (Calorimetric) Very High Precision Measures Main Decay Channel

HPGe Gamma Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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